LEWATIT TP-214

• CAS No.: 109945-55-3
• Molecular Formula: C5H3N3O2

Description

LEWATIT TP-214 is a macroporous chelating ion exchange resin with thiourea functional groups. It is specifically designed for the selective removal of mercury and precious metals such as gold, silver, and platinum group metals from various solutions. The resin is known for its high affinity for these metals and is widely used in industrial applications for metal recovery and purification processes .

Preparation Methods

LEWATIT TP-214 is synthesized through a patented process that involves the polymerization of styrene and divinylbenzene to form a crosslinked polystyrene matrix. This matrix is then functionalized with thiourea groups, which are responsible for the resin’s chelating properties. The preparation process ensures that the resin beads are monodisperse, meaning they have a uniform size distribution, which enhances their mechanical and osmotic stability .

Chemical Reactions Analysis

LEWATIT TP-214 undergoes chelation reactions with metal cations. The thiourea groups on the resin form strong complexes with metal ions such as mercury (Hg²⁺), silver (Ag⁺), gold (Au⁺/³⁺), and platinum (Pt²⁺/⁴⁺). These reactions typically occur in neutral solutions, and the resin’s affinity for different metal cations follows the order: Hg²⁺ > Ag⁺ > Au⁺/³⁺ > Pt²⁺/⁴⁺ > Cu²⁺ > Pb²⁺/⁴⁺ > Bi²⁺ > Sn²⁺ > Zn²⁺ > Cd²⁺ > Ni²⁺ .

Scientific Research Applications

LEWATIT TP-214 has a wide range of scientific research applications, including:

Wastewater Treatment: It is used to remove mercury and other heavy metals from industrial wastewater, ensuring compliance with environmental regulations.

Hydrometallurgy: The resin is employed in the separation and recovery of precious metals from ores and process solutions.

Catalyst Recovery: It is used to recover palladium catalysts from organic process streams.

Groundwater Remediation: The resin is effective in removing mercury from contaminated groundwater .

Mechanism of Action

The mechanism of action of LEWATIT TP-214 involves the chelation of metal cations by the thiourea functional groups on the resin. The thiourea groups form strong coordinate bonds with the metal ions, effectively removing them from the solution. This chelation process is highly selective, allowing the resin to target specific metal ions even in the presence of other competing ions .

Comparison with Similar Compounds

LEWATIT TP-214 is unique due to its high selectivity for mercury and precious metals, as well as its monodisperse bead size distribution, which provides superior mechanical and osmotic stability. Similar compounds include other chelating resins such as:

LEWATIT TP-207: Another chelating resin with iminodiacetic acid functional groups, used for the removal of heavy metals.

DOWEX M4195: A chelating resin with aminophosphonic acid groups, used for the selective removal of heavy metals.

Purolite S930: A chelating resin with iminodiacetic acid groups, used for metal recovery and purification .

This compound stands out due to its specific affinity for mercury and precious metals, making it particularly valuable in applications where these metals need to be selectively removed or recovered.

Biological Activity

Lewatit TP-214 is a specialized macroporous ion exchange resin developed for the selective removal of heavy metals, particularly mercury and precious metals such as gold, silver, and platinum. Its unique biological activity is primarily attributed to its chelating thiourea functional groups, which exhibit high affinity for various metal ions. This article delves into the biological activity of this compound, supported by research findings, data tables, and case studies.

Chemical Composition and Structure

This compound contains thiourea groups that provide it with a strong chelating ability. The resin's structure allows for efficient binding of metal ions from aqueous solutions. The following table summarizes the metal ion removal efficiency based on their affinity:

Metal Ion	Affinity Order
Hg²⁺	Highest
Ag⁺	High
Au³⁺/Au⁺	High
Pt²⁺/Pt⁴⁺	Moderate
Cu²⁺	Moderate
Pb²⁺/Pb⁴⁺	Lower

This selectivity is crucial in applications such as wastewater treatment, where the removal of toxic metals is necessary for environmental protection.

Adsorption Capacity and Mechanism

Research indicates that this compound demonstrates significant adsorption capacities for various metal ions. For instance, studies show that it can achieve an adsorption capacity of up to 100 g Hg/L of resin under optimal conditions. The mechanism involves the formation of stable complexes between the thiourea groups on the resin and the metal ions in solution.

Case Study: Palladium Recovery

A study conducted by Nagireddi et al. (2018) investigated the adsorption behavior of palladium (Pd) using this compound. The results indicated an adsorption capacity of 201 mg/g when exposed to Pd concentrations ranging from 50 to 300 mg/L. The following table summarizes key findings from this study:

Parameter	Value
Adsorbent	This compound
Pd Concentration (mg/L)	50 - 300
Adsorption Capacity (mg/g)	201

The study highlighted that the adsorption efficiency improved with increasing surfactant concentration, leading to enhanced metal uptake.

Environmental Applications

This compound is extensively used in environmental applications due to its high efficiency in removing heavy metals from industrial effluents. Its role in flue gas scrubbing processes and groundwater remediation is particularly noteworthy. The resin not only aids in achieving regulatory compliance but also contributes to resource recovery by enabling the extraction of valuable metals from waste streams.

Regeneration and Disposal

While this compound exhibits excellent performance in heavy metal removal, its regeneration poses challenges. Traditional regenerant solutions are ineffective; thus, incineration is recommended for recovering precious metals or disposing of the resin according to local regulations.